Cas no 88330-41-0 (1-methyl-1H-Indole-5,6-dicarbonitrile)
88330-41-0 structure
Product Name:1-methyl-1H-Indole-5,6-dicarbonitrile
CAS No:88330-41-0
MF:C11H7N3
MW:181.193381547928
CID:636971
PubChem ID:11217603
Update Time:2025-04-19
1-methyl-1H-Indole-5,6-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-Indole-5,6-dicarbonitrile
- 1-methylindole-5,6-dicarbonitrile
- 88330-41-0
- 1H-Indole-5,6-dicarbonitrile, 1-methyl-
- DTXSID90459023
-
- Inchi: 1S/C11H7N3/c1-14-3-2-8-4-9(6-12)10(7-13)5-11(8)14/h2-5H,1H3
- InChI Key: OEEUPHVMINYMMS-UHFFFAOYSA-N
- SMILES: N1(C)C=CC2C=C(C#N)C(C#N)=CC1=2
Computed Properties
- Exact Mass: 181.063997236g/mol
- Monoisotopic Mass: 181.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.5Ų
1-methyl-1H-Indole-5,6-dicarbonitrile Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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